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Cat. No.: B12822511

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Executive Summary
The exploration of halogenated carbazoles is a burgeoning field in medicinal chemistry and

materials science, offering a scaffold for developing novel therapeutics and advanced

electronic materials. This guide directly addresses the inquiry into 3-bromo-1-chloro-9H-
carbazole, clarifying its current commercial and scientific standing. Due to the limited public

data on this specific isomer, we pivot to provide a comprehensive technical overview of its well-

documented and commercially available analogue, 3-bromo-9H-carbazole. This document

serves as a practical resource, detailing its synthesis, properties, supplier availability, and

applications, thereby equipping researchers with the foundational knowledge to navigate the

procurement and application of this important chemical building block.

Part 1: The Inquiry into 3-bromo-1-chloro-9H-
carbazole
A thorough investigation into the chemical compound 3-bromo-1-chloro-9H-carbazole reveals

a significant scarcity of information in publicly accessible scientific literature and commercial
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supplier databases. At present, a specific CAS number for this compound is not readily

identifiable, and there are no listed suppliers for this exact isomer.

However, an isomeric variant, 1-bromo-3-chloro-9H-carbazole, has been identified with the

following details:

Compound Name CAS Number Supplier Example Purity

1-bromo-3-chloro-9H-

carbazole
1792171-85-7 Lumora Chemicals 99.00%

This information is based on available supplier data and should be verified for current

availability.

The lack of extensive data for 3-bromo-1-chloro-9H-carbazole suggests it may be a novel

compound or one that has not been extensively commercialized or studied. For researchers

requiring a di-halogenated carbazole with a similar substitution pattern, custom synthesis may

be a necessary route.

Given this landscape, the remainder of this guide will focus on the closely related and

extensively documented compound, 3-bromo-9H-carbazole, for which a wealth of technical

information and a clear supply chain exist.

Part 2: A Comprehensive Technical Guide to 3-
bromo-9H-carbazole
Introduction
3-Bromo-9H-carbazole (CAS No: 1592-95-6) is a key intermediate in organic synthesis, valued

for its role in the development of pharmaceuticals and organic electronic materials.[1] The

carbazole core is a privileged scaffold in medicinal chemistry, exhibiting a wide range of

biological activities, including anti-tumor, anti-bacterial, and anti-inflammatory properties.[2] In

materials science, carbazole derivatives are integral to the creation of organic light-emitting

diodes (OLEDs) and organic photovoltaics (OPVs) due to their excellent charge transport

properties.[1] The bromine atom at the 3-position provides a reactive handle for further
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functionalization through cross-coupling reactions, making it a versatile building block for

complex molecular architectures.[3]

Chemical and Physical Properties
A summary of the key physicochemical properties of 3-bromo-9H-carbazole is provided below.

Property Value Source(s)

CAS Number 1592-95-6 [4][5]

Molecular Formula C₁₂H₈BrN [5][6]

Molecular Weight 246.10 g/mol [4][6]

Appearance
White to pale yellow

solid/powder/crystals
[7]

Melting Point 195-201 °C [3][8][9]

Boiling Point 409 °C at 760 mmHg [8]

Solubility Slightly soluble in water. [1][3]

Storage
Keep in a dark place, sealed in

dry, room temperature.
[5]

Synthesis of 3-bromo-9H-carbazole
The most common and well-established method for the synthesis of 3-bromo-9H-carbazole is

through the electrophilic bromination of 9H-carbazole using N-bromosuccinimide (NBS) as the

brominating agent.[3][6][10] The reaction is typically carried out in a polar aprotic solvent such

as dimethylformamide (DMF) or tetrahydrofuran (THF).[10]
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Purification
(Recrystallization)

Pure 3-bromo-9H-carbazole

Click to download full resolution via product page

Caption: Synthetic workflow for 3-bromo-9H-carbazole.

This protocol is a representative example of the synthesis of 3-bromo-9H-carbazole.

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer, dissolve carbazole

(1 equivalent) in N,N-dimethylformamide (DMF).[3]

Cooling: Cool the solution to 0 °C in an ice bath.

Addition of Brominating Agent: Slowly add a solution of N-bromosuccinimide (NBS) (1

equivalent) in DMF dropwise to the cooled carbazole solution.[3][11]

Reaction: After the addition is complete, allow the reaction mixture to warm to room

temperature and stir for 2-24 hours.[3][11] The progress of the reaction can be monitored by

thin-layer chromatography (TLC).
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Precipitation: Pour the reaction mixture into a large volume of water to precipitate the crude

product.[3]

Filtration: Collect the precipitate by vacuum filtration and wash thoroughly with water.

Purification: The crude product can be purified by recrystallization from a suitable solvent,

such as ethanol or chloroform, to yield pure 3-bromo-9H-carbazole as a white to light yellow

solid.[3]

Supplier Availability
3-bromo-9H-carbazole is readily available from a variety of chemical suppliers. The following

table provides a non-exhaustive list of potential suppliers.

Supplier Purity Notes

Amerigo Scientific 98% -

BLD Pharm - Available for online orders.[5]

AK Scientific -
Stocked and shipped from the

USA.[12]

Ossila -
Supplier for materials science

applications.[6]

ChemicalBook -
A marketplace with multiple

suppliers.[3]

Researchers should always request a certificate of analysis to verify the purity and identity of

the compound.

Applications in Research and Development
The carbazole nucleus is a key pharmacophore in many biologically active compounds. 3-

bromo-9H-carbazole serves as a crucial starting material for the synthesis of novel carbazole

derivatives with potential therapeutic applications, including:
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Anticancer Agents: Carbazole derivatives have been investigated for their potential as

anticancer agents.

Antimicrobial Agents: The carbazole scaffold has been shown to possess antibacterial and

antifungal properties.[2]

Neuroprotective Agents: Certain carbazole derivatives have demonstrated neuroprotective

effects.[2]

Anti-inflammatory Agents: The anti-inflammatory potential of carbazole-based compounds is

an active area of research.[2]

3-bromo-9H-carbazole is a popular building block for the synthesis of materials for organic

electronics.[6] Its derivatives are used in:

Organic Light-Emitting Diodes (OLEDs): Carbazoles are often used as host materials for

phosphorescent emitters in OLEDs due to their high triplet energy and good charge transport

properties.[6]

Organic Photovoltaics (OPVs): Carbazole-based polymers and small molecules are utilized

as donor materials in the active layer of organic solar cells.

Thermally Activated Delayed Fluorescence (TADF) Materials: Carbazole derivatives are

employed in the design of TADF emitters for next-generation OLEDs.[6]

Safety and Handling
3-bromo-9H-carbazole should be handled by trained personnel in a laboratory setting. The

following is a summary of key safety information.

Hazard Statements: May be harmful if swallowed, cause skin irritation, and cause serious

eye irritation.[7] May cause respiratory irritation.[9]

Precautionary Measures: Avoid breathing dust, vapor, mist, or gas.[13] Wash skin thoroughly

after handling.[9] Wear protective gloves, protective clothing, eye protection, and face

protection.[9] Use only in a well-ventilated area.[7]

First Aid:
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If Swallowed: Call a poison center or doctor if you feel unwell. Rinse mouth.[7]

If on Skin: Wash with plenty of water.[7]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[7]

If Inhaled: Remove person to fresh air and keep comfortable for breathing.[9]

Storage: Store in a cool, dry, well-ventilated place in a tightly closed container.[7][13]

Disposal: Dispose of contents/container in accordance with local, regional, national, and

international regulations. It is recommended to dissolve or mix the material with a

combustible solvent and burn in a chemical incinerator.[9]

Always consult the full Safety Data Sheet (SDS) from the supplier before handling this

chemical.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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